3-bromo-4-methoxybenzene-1-thiol

• CAS RN: 90150-97-3
• Molecular Formula: C7H7BrOS
• Molecular Weight: 219.1

Description

Molecular Structure Analysis

The InChI code for “3-bromo-4-methoxybenzene-1-thiol” is 1S/C7H7BrOS/c1-9-7-5(8)3-2-4-6(7)10/h2-4,10H,1H3. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model of the molecule.

Chemical Reactions Analysis

While specific chemical reactions involving “3-bromo-4-methoxybenzene-1-thiol” are not detailed in the available literature, bromomethyl thiol derivatives are known to exhibit superior electrophilicity. They can participate in various reactions, including the generation of organometallics by metal–halogen exchange.

Scientific Research Applications

Coupling Reactions and Antileukotrienic Activities

One significant application of 3-bromo-4-methoxybenzene-1-thiol involves its use in the synthesis of diaryl sulfides through nucleophilic coupling. For instance, Jampílek et al. (2005) describe the synthesis via coupling of 4-substituted aryl bromides with 4-methoxybenzene-1-thiol, a process facilitated by copper catalysts. This method underscores the importance of 3-bromo-4-methoxybenzene-1-thiol in preparing compounds with antileukotrienic activities, which are crucial in treating inflammatory processes related to allergic diseases. The study highlights the compound's role as a building block for the development of higher homologues of quinlukast, a medication with multiple antileukotrienic activities, showing its potential in pharmaceutical research (J. Jampílek, M. Doležal, J. Kuneš, Ivan Raich, F. Liška, 2005).

Electrosynthesis and Polymer Solar Cells

Another area of application is in the field of electrosynthesis and energy storage. For example, a novel thiolate-based electrolyte system for rechargeable magnesium batteries has been reported, demonstrating the electrochemical behavior of thiolate-based solutions as electrolytes. This work, conducted by Peiwen et al. (2014), provides insight into the use of 3-bromo-4-methoxybenzene-1-thiol derivatives in developing new materials for energy storage applications, indicating the compound's relevance in enhancing the performance and efficiency of rechargeable batteries (Bian Peiwen, Y. Nuli, Zainapuguli Abudoureyimu, Jun Yang, Jiulin Wang, 2014).

Molecular Electronics and Fragrance Synthesis

In the realm of molecular electronics, 3-bromo-4-methoxybenzene-1-thiol serves as a precursor for the synthesis of oligo(phenylenevinylene) and oligo(phenyleneethynylene) wires, indicating its utility in constructing molecular wires for electronic applications. This application is further explored by Stuhr-Hansen et al. (2005), who present efficient synthetic transformations of aryl bromides into molecular wires, emphasizing the compound's role in developing components for molecular electronics (N. Stuhr-Hansen, J. Sørensen, K. Moth‐Poulsen, J. B. Christensen, T. Bjørnholm, M. Nielsen, 2005). Furthermore, Scrivanti et al. (2008) illustrate its application in fragrance synthesis through the catalyzed coupling of β-methallyl alcohol with 1-bromo-4-methoxybenzene, producing compounds with valuable floral fragrances (A. Scrivanti, Matteo Bertoldini, Valentina Beghetto, U. Matteoli, 2008).

Mechanism of Action

Target of Action

The primary target of 3-bromo-4-methoxybenzene-1-thiol is the thiol group in various organic compounds . The thiol group plays a crucial role in the bromomethylation process, which is a key step in the synthesis of a variety of structurally diverse sulfur-based building blocks .

Mode of Action

The mode of action of 3-bromo-4-methoxybenzene-1-thiol involves a two-step mechanism characterized by the initial addition of a nucleophile (hydroxide ion or water) to the aromatic ring, followed by the loss of a halide anion from the negatively charged intermediate . This process results in the formation of bromomethyl thiol derivatives .

Biochemical Pathways

The biochemical pathway affected by 3-bromo-4-methoxybenzene-1-thiol is the bromomethylation of thiols. This pathway is extremely useful for the generation of valuable synthetic intermediates . The bromomethylation of thiols provides synthetically valuable chloromethylated intermediates, which are typically prepared by condensation with bromochloromethane in basic media, or with HCl and a formaldehyde source .

Result of Action

The result of the action of 3-bromo-4-methoxybenzene-1-thiol is the formation of bromomethyl thiol derivatives . These derivatives have superior electrophilicity and offer a broader synthetic range, such as for the generation of organometallics by metal–halogen exchange .

Action Environment

The action of 3-bromo-4-methoxybenzene-1-thiol can be influenced by various environmental factors. For instance, the use of HBr/AcOH as a hydrogen bromide source can minimize exposure to risky setups and has been employed as a surrogate to highly corrosive and toxic hydrogen bromide gas in numerous applications . Additionally, the reaction environment, such as the presence of basic media, can impact the efficiency of the bromomethylation process .